Cas no 2091677-34-6 (2-ethyl-4H,5H,6H-pyrrolo1,2-bpyrazole-3-carboxylic acid)

• Product Name: 2-ethyl-4H,5H,6H-pyrrolo1,2-bpyrazole-3-carboxylic acid
• CAS No: 2091677-34-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD30619742
• CID: 5238933
• Update Time: 2025-10-05

2-ethyl-4H,5H,6H-pyrrolo1,2-bpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[1,2-b]pyrazole-3-carboxylic acid, 2-ethyl-5,6-dihydro-
• 2-ethyl-4H,5H,6H-pyrrolo1,2-bpyrazole-3-carboxylic acid

• MDL： MFCD30619742
• Inchi： 1S/C9H12N2O2/c1-2-6-8(9(12)13)7-4-3-5-11(7)10-6/h2-5H2,1H3,(H,12,13)
• InChI Key： UOFVSFLQNPLPOS-UHFFFAOYSA-N
• SMILES： N1=C(CC)C(C(O)=O)=C2CCCN12

Additional information on 2-ethyl-4H,5H,6H-pyrrolo1,2-bpyrazole-3-carboxylic acid

2-ethyl-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid (CAS No. 2091677-34-6): A Comprehensive Overview

2-ethyl-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid (CAS No. 2091677-34-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of 2-ethyl-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid is characterized by a fused pyrrole and pyrazole ring system with a carboxylic acid functional group and an ethyl substituent. The unique arrangement of these functional groups imparts specific chemical and physical properties to the molecule. The carboxylic acid group can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity. The ethyl substituent adds steric bulk and influences the molecule's solubility and metabolic stability.

The synthesis of 2-ethyl-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid has been reported using various methodologies. One common approach involves the condensation of an appropriate pyrrole derivative with a pyrazole precursor followed by cyclization and carboxylation steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a one-pot multicomponent reaction (MCR) has been developed that combines multiple reagents in a single step to form the desired product with high yield and purity.

In terms of biological activity, 2-ethyl-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid has shown promising results in several areas of research. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been found to inhibit the activity of certain kinases, which are key regulators of cellular signaling processes. This property makes it a potential candidate for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

Recent research has also explored the pharmacological properties of 2-ethyl-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles. These characteristics are essential for its potential use as an oral medication in clinical settings. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

The therapeutic potential of 2-ethyl-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid is further supported by its ability to modulate specific signaling pathways involved in disease progression. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation and immune responses. By targeting this pathway, the compound may offer new avenues for treating chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

In conclusion, 2-ethyl-4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carboxylic acid (CAS No. 2091677-34-6) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of key enzymes and modulator of signaling pathways makes it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications.